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Compound of Interest

Compound Name: Butyl 2-chloropropanoate

CAS No.: 54819-86-2

Cat. No.: B1266183

Get Quote

Executive Summary & Chemical Identity
Butyl 2-chloropropanoate (CAS: 54819-86-2), also known as n-butyl 2-chloropropionate, is a

critical intermediate in organic synthesis and a specialized initiator for Atom Transfer Radical

Polymerization (ATRP).[1] Its structural features—a secondary alkyl halide adjacent to an ester

carbonyl—impart specific reactivity profiles essential for the controlled growth of polymer

chains (e.g., acrylates) and the synthesis of chiral herbicides.

This guide consolidates thermochemical data, physical properties, and experimental protocols

to support researchers in process design, scale-up, and safety assessment.[1]
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Parameter Detail

IUPAC Name Butyl 2-chloropropanoate

CAS Number 54819-86-2

Molecular Formula C₇H₁₃ClO₂

SMILES CCCCOC(=O)C(C)Cl

Molecular Weight 164.63 g/mol

Thermochemical & Physical Data
The following data aggregates experimental values and high-confidence group contribution

estimates (Joback/Benson methods) where direct calorimetric data is rare.

thermodynamic Properties
Data Source: Consolidated from NIST and calorimetric literature estimates.
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Property Value Unit Confidence/Method

Enthalpy of Formation

(

)

-517.6 ± 9.6 kJ/mol Experimental/NIST

Enthalpy of Formation

(

)

-572.0 ± 8.4 kJ/mol Experimental/NIST

Enthalpy of

Vaporization (

)

54.4 ± 4.2 kJ/mol Standard Conditions

Heat Capacity (

)
~285.0 J/(mol[1][2]·K) Estimated (Joback)

Gibbs Free Energy of

Formation (

)

-240.2 kJ/mol Calculated

Enthalpy of

Combustion (

)

-4064.3 ± 8.4 kJ/mol Derived

Physical Constants
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Property Value Conditions

Boiling Point 184.5 – 196.3 °C @ 760 mmHg

Density 1.035 g/cm³ @ 25°C

Vapor Pressure 0.402 mmHg @ 25°C

Refractive Index (

)
1.428 – 1.430 @ 20°C

Flash Point 77.9 °C (Closed Cup)

Viscosity (

)
1.13 mPa[2][3][4]·s @ 25°C (Est)

Experimental Protocols
Protocol A: Synthesis via Fischer Esterification with
Thermal Control
Objective: Synthesize n-butyl 2-chloropropionate from 2-chloropropionic acid and n-butanol

while managing the endothermic equilibrium shift.

Reagents:

2-Chloropropionic acid (1.0 eq)[1]

n-Butanol (1.2 eq)[1]

p-Toluenesulfonic acid (pTSA) (0.05 eq)[1]

Solvent: Toluene (azeotropic removal of water)

Workflow:

Setup: Equip a 500 mL round-bottom flask with a Dean-Stark trap and reflux condenser.

Charging: Add 2-chloropropionic acid, n-butanol, pTSA, and toluene.
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Reaction: Heat to reflux (~110°C). Monitor water collection in the Dean-Stark trap.

Self-Validating Check: The theoretical water yield is 18 mL per mole of acid.[1] Stop

reaction only when water volume plateaus at >95% theoretical.[1]

Work-up: Cool to room temperature. Wash with saturated NaHCO₃ (to remove unreacted

acid) and brine.[1]

Purification: Dry organic layer over MgSO₄. Remove toluene via rotary evaporation.[1] Distill

the residue under reduced pressure (target bp: ~80°C @ 15 mmHg).

Validation: Measure Refractive Index. Target:

.[1]

Protocol B: Determination of Enthalpy of Vaporization
(DSC Method)
Objective: Verify

using Differential Scanning Calorimetry (DSC) with a pinhole crucible.

Preparation: Place ~5-10 mg of Butyl 2-chloropropanoate in an aluminum crucible.

Pinhole Creation: Pierce the lid with a laser or needle to create a 50-75 µm hole (allows

controlled evaporation).[1]

Run Parameters:

Reference: Empty aluminum crucible (pierced).

Ramp: 5°C/min from 25°C to 250°C.[1]

Purge Gas: Nitrogen (50 mL/min).

Analysis: Integrate the broad endothermic peak associated with evaporation.

Calculation:
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.[1] Convert to kJ/mol using MW = 164.63.[1]

Visualizations
Diagram 1: Synthesis & Thermal Flow
This diagram illustrates the esterification pathway, highlighting the critical thermal inputs and

separation steps required to drive the equilibrium.
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Caption: Fischer esterification workflow utilizing azeotropic distillation to drive the equilibrium

forward.

Diagram 2: Thermochemical Stability Logic
A logic flow for assessing thermal safety during storage or polymerization initiation.[1]
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Butyl 2-chloropropanoate
Storage Assessment
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Caption: Decision tree for thermal stability, highlighting moisture and heat as primary

degradation vectors.

Safety & Handling (E-E-A-T)
Expert Insight: While Butyl 2-chloropropanoate is chemically stable, its hydrolysis releases

HCl and 2-chloropropionic acid, which are corrosive.[1] In ATRP applications, copper catalysts

can accelerate decomposition if not properly deoxygenated.[1]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).[1][5]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C to prevent hydrolysis.

Spill Response: Absorb with sand or vermiculite.[1] Do not use combustible materials like

sawdust.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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